Cas no 78831-00-2 (6-phenyl-4,5-dihydro-2H-1,2,4-triazin-3-one)

• Product Name: 6-phenyl-4,5-dihydro-2H-1,2,4-triazin-3-one
• CAS No: 78831-00-2
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD01088874
• CID: 533813
• PubChem ID: 777119
• Update Time: 2025-06-09

6-phenyl-4,5-dihydro-2H-1,2,4-triazin-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-phenyl-
• 6-Phenyl-2,3,4,5-Tetrahydro-1,2,4-Triazin-3-One
• 6-phenyl-4,5-dihydro-2H-1,2,4-triazin-3-one
• SCHEMBL7317752
• 78831-00-2
• hydroxy-6-phenyl-4,5-dihydro-1,2,4-triazine
• SB73393
• SY126795
• AKOS027255651
• 6-Phenyl-4,5-dihydro-1,2,4-triazin-3(2H)-one
• CS-0037449
• MFCD01088874
• AS-67011
• W10750
• DTXSID70354623

• MDL： MFCD01088874
• Inchi： 1S/C9H9N3O/c13-9-10-6-8(11-12-9)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12,13)
• InChI Key： LWMREWHCHKZSDF-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.5Ų

Additional information on 6-phenyl-4,5-dihydro-2H-1,2,4-triazin-3-one

Comprehensive Guide to 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-phenyl- (CAS No. 78831-00-2): Properties, Applications, and Market Insights

1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-phenyl- (CAS No. 78831-00-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazine derivative belongs to a class of nitrogen-containing heterocycles known for their diverse biological activities and versatile synthetic applications. With the molecular formula C9H9N3O, this compound features a unique 4,5-dihydro-1,2,4-triazin-3(2H)-one core structure substituted with a phenyl group at the 6-position, making it a valuable intermediate in medicinal chemistry.

The growing interest in 1,2,4-triazine derivatives stems from their remarkable pharmacological potential, particularly as building blocks for drug discovery. Recent studies have highlighted the importance of phenyl-substituted triazinones in developing novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and metabolic diseases. The compound's structural features allow for diverse modifications, enabling researchers to fine-tune biological activity and pharmacokinetic properties.

From a synthetic chemistry perspective, CAS 78831-00-2 offers several advantages. Its relatively simple structure allows for cost-effective production while maintaining sufficient complexity for further functionalization. The compound's stability under various conditions makes it particularly useful for multi-step synthetic routes. Many researchers are currently exploring its potential as a precursor for more complex triazine-based scaffolds, especially in the development of kinase inhibitors and other targeted therapies.

The pharmaceutical applications of 4,5-dihydro-6-phenyl-1,2,4-triazin-3(2H)-one are particularly noteworthy. Recent patent literature reveals its incorporation into potential drug candidates for neurological conditions, with some derivatives showing promising activity in preclinical models of neurodegenerative diseases. This aligns with current market trends favoring CNS-targeted therapeutics, as the global burden of neurological disorders continues to rise. The compound's ability to cross the blood-brain barrier, combined with its favorable toxicity profile, makes it an attractive starting point for neuroactive drug development.

In agrochemical applications, triazinone compounds like 78831-00-2 have shown potential as precursors for novel pesticides and herbicides. The agricultural industry's ongoing search for more environmentally friendly crop protection agents has renewed interest in such nitrogen-rich heterocycles. Their biodegradability and selective activity against target organisms make them preferable to traditional chlorinated compounds, addressing current concerns about environmental persistence and toxicity.

The global market for 1,2,4-triazine derivatives is experiencing steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Market analysts project particular demand for phenyl-substituted triazinones as key intermediates in the synthesis of next-generation small molecule drugs. The compound's versatility has also attracted attention from material scientists exploring its potential in specialty polymers and electronic materials, further expanding its commercial prospects.

Quality control and analytical characterization of 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-phenyl- are critical aspects for researchers and manufacturers. Standard analytical techniques include HPLC for purity assessment, NMR for structural confirmation, and mass spectrometry for molecular weight determination. Recent advances in analytical technology have enabled more precise quantification of isomeric impurities, ensuring higher quality material for sensitive applications. These quality assurance measures are particularly important given the compound's use in pharmaceutical development, where consistency and purity are paramount.

Environmental and safety considerations for CAS 78831-00-2 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's environmental fate has been studied through standard biodegradation tests, showing moderate persistence under typical conditions. These characteristics align with current industry trends toward greener chemistry and sustainable manufacturing practices.

Future research directions for 4,5-dihydro-6-phenyl-1,2,4-triazin-3(2H)-one are likely to focus on expanding its utility in drug discovery through innovative synthetic methodologies. Recent publications highlight its potential in click chemistry applications and as a building block for molecular hybrids. The growing field of fragment-based drug design may also benefit from this compound's well-defined three-dimensional structure and hydrogen-bonding capabilities. As computational chemistry and AI-assisted drug discovery advance, the precise molecular features of this triazinone derivative make it an excellent candidate for virtual screening libraries.

For researchers seeking reliable sources of 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-phenyl-, several specialty chemical suppliers offer the compound in various quantities and purity grades. Current market availability remains stable, with lead times typically ranging from 2-4 weeks for custom synthesis requests. Pricing trends reflect the compound's position as a research chemical rather than a bulk commodity, with costs influenced by purity specifications and order volume. Proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain long-term stability.

The scientific literature contains numerous references to 78831-00-2 and related triazine derivatives, with publication rates increasing steadily over the past decade. Recent studies have particularly emphasized structure-activity relationships and metabolic stability of derivatives, addressing key challenges in modern drug development. These investigations contribute to a growing body of knowledge that enhances the compound's value as a versatile research tool and potential therapeutic precursor.

In conclusion, 1,2,4-Triazin-3(2H)-one, 4,5-dihydro-6-phenyl- (CAS No. 78831-00-2) represents an important chemical entity with wide-ranging applications in medicinal chemistry and beyond. Its unique structural features, combined with favorable physicochemical properties, position it as a valuable building block for innovative research across multiple disciplines. As scientific understanding of triazine-based compounds continues to evolve, this particular derivative is likely to maintain its relevance in cutting-edge chemical and pharmaceutical development.